Cas no 2899-02-7 (1,3-dichloro-1,3-bis(2,4,6-trichlorophenyl)urea)

• Product name: 1,3-dichloro-1,3-bis(2,4,6-trichlorophenyl)urea
• CAS No: 2899-02-7
• MF: C₁₃H₄Cl₈N₂O
• MW: 487.807655334473
• CID: 1437059
• PubChem ID: 76176

1,3-dichloro-1,3-bis(2,4,6-trichlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-1,3-bis(2,4,6-trichlorophenyl)urea
• N,N'-dichloro-bis(2,4,6-trichlorophenyl)urea
• n,n'-dichlorobis(2,4,6-trichlorophenyl)urea
• N,N'-dichloro-N,N'-bis-(2,4,6-trichloro-phenyl)-urea
• AC1Q3VEX
• CC 2
• AR-1K1858
• NSC56765
• N,N'-dichloro bis(2,4,6-trichlorophenyl)urea
• AC1L2QC7
• N,N'-dichlorobis(2,4,6-trichlorodiphenyl)urea
• N,N'-dichlorobis(2,4,6-trichlorophenyl) urea
• N,N'-Dichlor-N,N'-bis-(2,4,6-trichlor-phenyl)-harnstoff
• N,N'-dichloro-bis(2,4,6-trichlorophenyl)urea; n,n'-dichlorobis(2,4,6-trichlorophenyl)urea; N,N'-dichloro-N,N'-bis-(2,4,6-trichloro-phenyl)-urea; AC1Q3VEX; CC 2; AR-1K1858; NSC56765; N,N'-dichloro bis(2,4,6-trichlorophenyl)urea; AC1L2QC7; N,N'-dichlorobis(2,4,6-trichlorodiphenyl)urea; N,N'-dichlorobis(2,4,6-trichlorophenyl) urea; N,N'-Dichlor-N,N'-bis-(2,4,6-trichlor-phenyl)-harnstoff; N,N'-dichlorobis(2,4,6-trichlorophenyl)urea;
• NSC-56765
• N,N'-dichloro-bis(2,4,6-trichlorophenyl) urea
• Urea,N'-dichloro-N,N'-bis(2,4,6-trichlorophenyl)-
• Carbanilide, N,N',2,2',4,4',6,6'-octachloro-
• Carbanilide,N',2,2',4,4',6,6'-octachloro-
• NSC 56765
• PQPYGYHIBMHXPC-UHFFFAOYSA-N
• 2899-02-7
• N,N'-Dichloro-N,N'-bis(2,4,6-trichlorophenyl)urea
• DTXSID4062690
• Urea, N,N'-dichloro-N,N'-bis(2,4,6-trichlorophenyl)-
• SCHEMBL20503204

• Inchi： InChI=1S/C13H4Cl8N2O/c14-5-1-7(16)11(8(17)2-5)22(20)13(24)23(21)12-9(18)3-6(15)4-10(12)19/h1-4H
• InChI Key： PQPYGYHIBMHXPC-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1Cl)N(C(=O)N(C2=C(C=C(C=C2Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 483.78362
• Monoisotopic Mass: 483.783
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų
• XLogP3: 7.9

Experimental Properties

• Density: 1.7281 (rough estimate)
• Boiling Point: 535°Cat760mmHg
• Flash Point: 277.4°C
• Refractive Index: 1.5940 (estimate)
• PSA: 23.55